Cas no 61198-44-5 (3-(3-Ethyl-2-methoxyphenyl)propanoic acid)
61198-44-5 structure
Product Name:3-(3-Ethyl-2-methoxyphenyl)propanoic acid
CAS No:61198-44-5
MF:C12H16O3
MW:208.253643989563
CID:488799
Update Time:2023-08-03
3-(3-Ethyl-2-methoxyphenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid, b-ethyl-2-methoxy-, (R)-
- (R)-3-ethyl-o-methoxy-dihydrocinnamic acid
- 3-(3-Ethyl-2-methoxyphenyl)propanoic acid
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- Inchi: 1S/C12H16O3/c1-3-9-5-4-6-10(12(9)15-2)7-8-11(13)14/h4-6H,3,7-8H2,1-2H3,(H,13,14)
- InChI Key: QCFSWKZVRLWLRR-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC=CC=1CCC(=O)O)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 203
- Topological Polar Surface Area: 46.5
3-(3-Ethyl-2-methoxyphenyl)propanoic acid Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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